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Cat. No.: B10855116 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

L82 is a small molecule inhibitor that selectively targets human DNA ligase I (LigI), an essential

enzyme in DNA replication and repair.[1][2][3] Its ability to disrupt these fundamental cellular

processes makes it a valuable tool for studying DNA metabolism and a potential lead

compound for the development of anti-cancer therapeutics.[2][3] These application notes

provide detailed protocols for the use of L82 in cell culture experiments, including information

on its mechanism of action, guidelines for its preparation and application, and methods for

assessing its cellular effects. A related, more selective uncompetitive inhibitor, L82-G17, is also

discussed for comparative purposes.[4][5]

Mechanism of Action:

L82 functions as a selective inhibitor of DNA ligase I.[1][2] Unlike some DNA ligase inhibitors

that act as simple competitive inhibitors, L82 exhibits a mixed competitive and uncompetitive

mechanism of action.[4] It has been shown to stabilize the complex between DNA ligase I and

nicked DNA, thereby inhibiting the final phosphodiester bond formation step of the ligation

reaction.[2][4] This leads to an accumulation of DNA single-strand breaks, which can trigger cell

cycle arrest and inhibit cell proliferation.[2] In contrast, the related compound L82-G17 is a

selective uncompetitive inhibitor of LigI.[4][5][6]

Signaling Pathway Diagram:
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DNA Ligase I Catalytic Cycle and Inhibition by L82
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Cell Proliferation Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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